Cas no 21900-56-1 (2-Chloro-3-methylbenzoyl chloride)

• Product Name: 2-Chloro-3-methylbenzoyl chloride
• CAS No: 21900-56-1
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• CID: 1015773
• PubChem ID: 19367940
• Update Time: 2025-09-20

2-Chloro-3-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methylbenzoyl chloride
• EN300-1459145
• o-chloro-methylbenzoyl chloride
• AKOS017516775
• DTXSID10598428
• SCHEMBL2963108
• 2-Chloro-3-methylbenzoylchloride
• Benzoyl chloride, 2-chloro-3-methyl-
• DA-08089
• 21900-56-1
• FUUCTBPASNZPKE-UHFFFAOYSA-N
• 2-chloro-m-toluoyl chloride

• MDL： MFCD12025003
• Inchi： 1S/C8H6Cl2O/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3
• InChI Key： FUUCTBPASNZPKE-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CC=CC=1C

Computed Properties

• Exact Mass: 187.97968
• Monoisotopic Mass: 187.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives